Cas no 7472-43-7 (7-Oxo-7-phenylheptanoic acid)

7-Oxo-7-phenylheptanoic acid is a versatile organic compound with significant potential in pharmaceutical and industrial applications. It serves as a key intermediate in the synthesis of various compounds, including pharmaceuticals and agrochemicals. Characterized by its high purity and stability, this compound offers precise control over chemical reactions, contributing to the development of novel molecules with desired properties.
7-Oxo-7-phenylheptanoic acid structure
7-Oxo-7-phenylheptanoic acid structure
Product Name:7-Oxo-7-phenylheptanoic acid
CAS No:7472-43-7
MF:C13H16O3
MW:220.264344215393
MDL:MFCD00039608
CID:85964
PubChem ID:344830
Update Time:2025-06-19

7-Oxo-7-phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Oxo-7-phenylheptanoic acid
    • 6-Benzoylhexanoic acid
    • 7-oxo-7-phenyl-heptanoic acid
    • 7-Oxo-7-phenyl-heptansaeure
    • AE-oxo
    • BEN103
    • Benzeneheptanoic acid,
    • Benzeneheptanoic acid,z-oxo
    • 7-Phenyl-7-oxoheptanoic acid
    • NSC 401949
    • ZB1384
    • CS-0100709
    • 6-BENZOYLHEXANOICACID
    • MFCD00039608
    • 7472-43-7
    • AC-25481
    • A897888
    • Benzeneheptanoic acid, z-oxo-
    • CCG-52421
    • AKOS015965691
    • SR-01000507532
    • SR-01000507532-2
    • ALPHA-OXO BENZENEHEPTANOIC ACID
    • SCHEMBL3378075
    • FT-0620955
    • F12259
    • 7-Oxo-7-phenylheptanoic acid #
    • SR-01000507532-1
    • NS00121081
    • DTXSID00322739
    • NSC-401949
    • NSC401949
    • DB-049911
    • MDL： MFCD00039608
    • Inchi： 1S/C13H16O3/c14-12(11-7-3-1-4-8-11)9-5-2-6-10-13(15)16/h1,3-4,7-8H,2,5-6,9-10H2,(H,15,16)
    • InChI Key： DOQWHEUDAHLEPT-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)CCCCCC(=O)O
    • BRN： 2694641

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.111
  • Melting Point: 83-84 ºC
  • Boiling Point: 396°Cat760mmHg
  • Flash Point: 207.4°C
  • Refractive Index: 1.528
  • PSA: 54.37000
  • LogP: 2.90440
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Oxo-7-phenylheptanoic acid Security Information

7-Oxo-7-phenylheptanoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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7-Oxo-7-phenylheptanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7472-43-7)7-Oxo-7-phenylheptanoic acid
Order Number:A897888
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:00
Price ($):209.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7472-43-7)7-Oxo-7-phenylheptanoic acid
A897888
Purity:99%
Quantity:5g
Price ($):209.0
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